Cas no 1227603-46-4 (3-bromo-4-(bromomethyl)-5-fluoropyridine)

• Product Name: 3-bromo-4-(bromomethyl)-5-fluoropyridine
• CAS No: 1227603-46-4
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 1217464
• PubChem ID: 53429186
• Update Time: 2025-05-20

3-bromo-4-(bromomethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(bromomethyl)-5-fluoropyridine
• DTXSID10700084
• 1227603-46-4

• Inchi： 1S/C6H4Br2FN/c7-1-4-5(8)2-10-3-6(4)9/h2-3H,1H2
• InChI Key： LPWFZEZKIYMWLQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=CC=1Br)F

Computed Properties

• Exact Mass: 268.867
• Monoisotopic Mass: 266.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.2

Additional information on 3-bromo-4-(bromomethyl)-5-fluoropyridine

3-Bromo-4-(bromomethyl)-5-fluoropyridine (CAS No. 1227603-46-4): A Versatile Building Block in Modern Organic Synthesis

In the ever-evolving field of organic chemistry, 3-bromo-4-(bromomethyl)-5-fluoropyridine (CAS 1227603-46-4) has emerged as a crucial intermediate for pharmaceutical and agrochemical applications. This halogenated pyridine derivative, with its unique bromomethyl and fluoro substitutions, offers exceptional reactivity that makes it invaluable in cross-coupling reactions and nucleophilic substitutions.

The growing demand for fluorinated pyridine derivatives in drug discovery has positioned this compound as a key player in medicinal chemistry. Researchers particularly value its 3-bromo-5-fluoro substitution pattern, which allows for selective functionalization at multiple positions. The bromomethyl group at the 4-position provides an additional handle for further derivatization, making it a versatile scaffold for constructing complex molecules.

Recent studies highlight the importance of 3-bromo-4-(bromomethyl)-5-fluoropyridine in developing kinase inhibitors, a hot topic in cancer research. Its structural features align perfectly with current trends in heterocyclic chemistry and fluorine-containing pharmaceuticals, addressing the pharmaceutical industry's need for novel bioactive compounds with improved metabolic stability and membrane permeability.

From a synthetic chemistry perspective, this compound serves as an excellent precursor for Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions. The presence of both bromo and bromomethyl groups enables sequential functionalization strategies, a technique gaining popularity in parallel synthesis and combinatorial chemistry approaches.

The compound's stability under various reaction conditions makes it particularly valuable for high-throughput screening applications. Many research groups are exploring its potential in creating fluorinated analogs of existing drugs, a strategy known as "fluorine scanning" that has become a mainstream approach in lead optimization.

In material science applications, 3-bromo-4-(bromomethyl)-5-fluoropyridine has shown promise as a building block for organic electronic materials. The electron-withdrawing nature of both the fluoro and bromo substituents makes it attractive for developing novel n-type semiconductors, particularly in the field of organic light-emitting diodes (OLEDs) and perovskite solar cells.

Quality control of CAS 1227603-46-4 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in sensitive coupling reactions, with most commercial suppliers offering it at ≥97% purity for research applications.

Storage recommendations for 3-bromo-4-(bromomethyl)-5-fluoropyridine emphasize protection from moisture and light, typically in amber glass containers under inert atmosphere. These handling precautions ensure the compound's stability and reactivity are maintained for extended periods, important considerations for pharmaceutical R&D laboratories.

The global market for halogenated pyridine derivatives like this compound continues to grow, driven by increasing demand from the pharmaceutical and agrochemical sectors. Current research trends suggest expanding applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitors, areas that are receiving significant attention in drug discovery circles.

Environmental considerations in the synthesis and use of 3-bromo-4-(bromomethyl)-5-fluoropyridine have led to the development of greener synthetic routes. Recent publications highlight atom-economical approaches to its preparation, addressing the chemical industry's push toward more sustainable practices.

From a regulatory perspective, proper documentation and handling procedures are essential when working with this compound. While not classified as hazardous under most jurisdictions, appropriate safety measures should always be followed when handling brominated compounds in laboratory settings.

The future outlook for CAS 1227603-46-4 appears promising, with patent literature showing increasing citations in recent years. Its unique combination of substituents makes it particularly valuable for creating multi-functionalized pyridine cores, a structural motif present in numerous commercially successful drugs.

For researchers sourcing this material, verification of the CAS number 1227603-46-4 and batch-specific analytical data are recommended. The compound's quality can significantly impact reaction outcomes, especially in sensitive metal-catalyzed transformations that are central to modern organic synthesis methodologies.